N-(4-(4-cyanophenyl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H16N4O3S3/c20-11-13-5-7-14(8-6-13)15-12-28-19(21-15)22-18(24)16-3-1-9-23(16)29(25,26)17-4-2-10-27-17/h2,4-8,10,12,16H,1,3,9H2,(H,21,22,24)
• InChI Key: DIARFYGYBOMTNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)C#N
• Molecular Formula: C19H16N4O3S3
• Molecular Weight: 444.6 g/mol

Description

N-(4-(4-cyanophenyl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C19H16N4O3S3 and its molecular weight is 444.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

N-(4-(4-cyanophenyl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is involved in the synthesis of various heterocyclic compounds, which are of significant interest due to their diverse biological activities. For instance, thiophene derivatives have been synthesized using related compounds as precursors, leading to the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. These processes highlight the compound's versatility in heterocyclic synthesis, contributing to the development of new pharmaceuticals and materials with potential applications in treating various diseases and in industrial applications (Mohareb et al., 2004).

Antimicrobial and Antitumor Activities

The compound and its derivatives have been explored for their antimicrobial properties, demonstrating efficacy against both Gram-positive and Gram-negative bacteria. This suggests potential applications in developing new antibiotic and antibacterial drugs, addressing the growing concern of antibiotic resistance (Ahmed, 2007). Additionally, some derivatives have shown promising antitumor activities, offering avenues for the development of novel anticancer agents. The cytotoxicity evaluation of pyrimidine derivatives linked to thiophene, for example, has been conducted against various human tumor cell lines, indicating significant therapeutic potential (Masaret, 2021).

Antituberculosis Activity

Derivatives of N-(4-(4-cyanophenyl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide have been investigated as Mycobacterium tuberculosis GyrB inhibitors, displaying activity against this pathogen. This is particularly relevant given the global health challenge posed by tuberculosis and the need for new effective treatments. The identification of compounds with activity against Mycobacterium tuberculosis opens up new possibilities for therapeutic intervention against this infectious disease (Jeankumar et al., 2013).